6-(1H-pyrazol-1-yl)-2-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-pyrazol-1-yl-2-[(1-thieno[3,2-d]pyrimidin-4-ylpiperidin-4-yl)methyl]pyridazin-3-one
• InChI: InChI=1S/C19H19N7OS/c27-17-3-2-16(25-8-1-7-22-25)23-26(17)12-14-4-9-24(10-5-14)19-18-15(6-11-28-18)20-13-21-19/h1-3,6-8,11,13-14H,4-5,9-10,12H2
• InChI Key: HJDXNIAJSSBCON-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C(=O)C=CC(=N2)N3C=CC=N3)C4=NC=NC5=C4SC=C5
• Molecular Formula: C19H19N7OS
• Molecular Weight: 393.5 g/mol
• CAS No.: 2097918-09-5

Description

6-(1H-pyrazol-1-yl)-2-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C19H19N7OS and its molecular weight is 393.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Research has focused on synthesizing novel compounds with structural similarities to 6-(1H-pyrazol-1-yl)-2-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one, highlighting the diverse chemical reactivity of these compounds. For example, studies have detailed the preparation of various derivatives through the reactivity of related heterocyclic compounds, such as thieno[2,3-d]pyrimidines, with different reagents to yield products with potent antimicrobial activity (Rashad et al., 2009; Amr et al., 2008).

Antimicrobial Applications

Several studies have synthesized derivatives of thieno[2,3-d]pyrimidin-4-one and evaluated their antimicrobial efficacy. Compounds have been found to exhibit potent antimicrobial activity, comparable or superior to well-known drugs, showcasing their potential as novel antimicrobial agents (Bhuiyan et al., 2006).

Analgesic and Antiparkinsonian Activities

Research into substituted pyridine derivatives prepared from related compounds has revealed good analgesic and antiparkinsonian activities. This demonstrates the potential therapeutic applications of these compounds in managing pain and Parkinson's disease symptoms (Amr et al., 2008).

Anticancer Properties

New derivatives have been explored for their anticancer activities, particularly against lung cancer. These studies indicate the potential of these compounds in developing new anticancer therapies (Hammam et al., 2005).

Anti-Inflammatory and Ulcerogenicity Studies

Compounds have been evaluated for their anti-inflammatory activities and ulcerogenic effects, with some showing minimal ulcerogenic effects while providing effective anti-inflammatory response comparable to reference drugs. This suggests their potential as safer anti-inflammatory agents (El-Tombary, 2013).